3-benzyl-7-((3,5-difluorobenzyl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-benzyl-2-[(3,5-difluorophenyl)methylamino]-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C20H15F2N5O2/c21-14-6-13(7-15(22)8-14)9-23-19-24-10-16-17(25-19)26-20(29)27(18(16)28)11-12-4-2-1-3-5-12/h1-8,10H,9,11H2,(H2,23,24,25,26,29)
• InChI Key: RIWNAZKWRWAWLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=CN=C(N=C3NC2=O)NCC4=CC(=CC(=C4)F)F
• Molecular Formula: C20H15F2N5O2
• Molecular Weight: 395.4 g/mol
• CAS No.: 1396863-78-7

Description

“3-benzyl-7-((3,5-difluorobenzyl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione” is a chemical compound. It is a derivative of pyrimidine, a privileged scaffold that is part of living organisms and plays a vital role in various biological procedures as well as in cancer pathogenesis.

Synthesis Analysis

The synthesis of pyrimidine derivatives, including “this compound”, involves the generation of structurally diverse derivatives. This includes analogs derived from substitution of the aryl ring, derivatization of pyrimidine nitrogen, and substitutions at carbon at 2, 4, 5, and 6 positions.

Scientific Research Applications

Synthesis of Pyrimidine Derivatives

Research has focused on synthesizing pyrimidine derivatives for their potential applications in pharmaceuticals, agrochemicals, and materials science. For instance, studies on the synthesis of pyrido[2,3-d]pyrimidinones and pyrimido[4,5-d]pyrimidine-2,4-diones have shown that these compounds can be prepared through various cyclization reactions and have potential biological activities (Quiroga et al., 1997; Bazgir et al., 2008).

Novel Synthetic Methods

Researchers have developed novel methods for synthesizing heterocyclic compounds, including pyrimidine derivatives. These methods aim to improve the efficiency, yield, and selectivity of the synthetic processes, making them valuable for producing compounds with potential biological activities (Osyanin et al., 2014; Cavalli et al., 2022).

Antimicrobial and Antifungal Activities

The synthesis and evaluation of pyrimidine derivatives for their antibacterial and antifungal activities have been a significant area of research. These studies aim to discover new compounds that could serve as lead molecules for developing novel antimicrobial and antifungal agents (Aksinenko et al., 2016; Maddila et al., 2016).

Herbicidal Activities

Research into the herbicidal activities of pyrimidine derivatives is essential for developing new agrochemicals. Studies on compounds such as 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione have shown promising herbicidal activities, indicating the potential for the development of new herbicides (Huazheng, 2013).